Cas no 531492-75-8 (9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-)

• Product Name: 9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-
• CAS No: 531492-75-8
• MF: C₃₁H₂₂O₂
• MW: 426.505188465118
• CID: 357921
• PubChem ID: 23528410
• Update Time: 2025-04-19

9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 9,9-bis[4-(2-propynyloxy)phenyl]-
• 9,9-bis(4-prop-2-ynoxyphenyl)fluorene
• SCHEMBL18179352
• 9,9-bis(4-propargyloxyphenyl)fluorene
• DTXSID70634750
• 531492-75-8
• 9,9-Bis[4-(prop-2-ynyloxy)phenyl]-9H-fluorene
• 9,9-Bis{4-[(prop-2-yn-1-yl)oxy]phenyl}-9H-fluorene

• Inchi： 1S/C31H22O2/c1-3-21-32-25-17-13-23(14-18-25)31(24-15-19-26(20-16-24)33-22-4-2)29-11-7-5-9-27(29)28-10-6-8-12-30(28)31/h1-2,5-20H,21-22H2
• InChI Key： IWHVKEDLURQIGZ-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=CC(=CC=1)C1(C2C=CC(=CC=2)OCC#C)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 426.16206
• Monoisotopic Mass: 426.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46